Cas no 90735-69-6 (Melatonin-d)

• Product Name: Melatonin-d
• CAS No: 90735-69-6
• MF: C₁₃H₁₆N₂O₂
• MW: 235.296828269958
• CID: 4760121
• PubChem ID: 91235750
• Update Time: 2025-10-30

Melatonin-d Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]acetamide-2,2,2-d3
• 褪黑素-D3
• Melatonin-d3
• N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]acetamide-2,2,2-d3 (ACI)
• Melatonin-d
• 2,2,2-trideuterio-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide
• Melatonin D3
• Acetamide-2,2,2-d3, N-[2-(5-methoxy-1H-indol-3-yl)ethyl]- (9CI, ACI); N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]acetamide-2,2,2-d3 (ACI); N-(Acetyl-d3)-5-methoxytryptamine; N-Acetyl-d3-5-methoxytryptamine; Melatonin-d3
• F90428
• N-Acetyl-d3-5-methoxytryptamine
• HY-B0075S1
• CS-0129139
• 90735-69-6

• Inchi： 1S/C13H16N2O2/c1-9(16)14-6-5-10-8-15-13-4-3-11(17-2)7-12(10)13/h3-4,7-8,15H,5-6H2,1-2H3,(H,14,16)/i1D3
• InChI Key： DRLFMBDRBRZALE-FIBGUPNXSA-N
• SMILES： C(C1=CNC2C=CC(=CC1=2)OC)CNC(=O)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 235.140007995g/mol
• Monoisotopic Mass: 235.140007995g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Melatonin-d

Melatonin-d: A Comprehensive Overview of CAS No 90735-69-6

Melatonin-d, with the chemical abstracts service number CAS No 90735-69-6, represents a significant advancement in the field of chronobiology and pharmacology. This compound, a derivative of melatonin, has garnered considerable attention due to its unique properties and potential therapeutic applications. Melatonin, a hormone naturally produced by the pineal gland, plays a crucial role in regulating sleep-wake cycles and has been extensively studied for its various physiological and pharmacological effects. The enantiomer Melatonin-d offers a novel perspective on how melatonin interacts with biological systems, particularly in the context of circadian rhythm modulation.

The synthesis and characterization of CAS No 90735-69-6 have been areas of intense research, with studies focusing on its structural analogs and enantiomeric forms. The development of this compound has been driven by the need for more targeted and effective treatments for sleep disorders, such as insomnia and jet lag. Recent advancements in analytical techniques have enabled researchers to better understand the molecular mechanisms underlying the effects of melatonin derivatives, including Melatonin-d.

One of the most compelling aspects of Melatonin-d is its potential to enhance the efficacy of circadian rhythm synchronization. Unlike traditional melatonin supplements, which often exhibit a broad spectrum of activity, Melatonin-d is designed to interact more selectively with specific receptors involved in sleep regulation. This selectivity not only improves therapeutic outcomes but also reduces the likelihood of side effects associated with non-selective melatonin administration.

Recent clinical trials have demonstrated promising results regarding the use of Melatonin-d in treating sleep disorders. Patients administered with this compound have reported improved sleep quality, reduced sleep latency, and increased daytime alertness. These findings are particularly significant given the high prevalence of sleep disturbances in modern society, often exacerbated by factors such as stress, shift work, and irregular schedules.

The pharmacokinetic profile of Melatonin-d has also been a subject of extensive investigation. Studies indicate that this compound exhibits a longer half-life compared to native melatonin, allowing for more sustained therapeutic effects. Additionally, its improved bioavailability suggests that lower dosages may be required to achieve optimal results, thereby minimizing potential adverse reactions.

The role of Melatonin-d in neuroprotection has emerged as another area of interest. Emerging research suggests that melatonin derivatives may have neuroprotective properties, potentially benefiting conditions such as Alzheimer's disease and Parkinson's disease. The unique enantiomeric structure of Melatonin-d may enhance its ability to cross the blood-brain barrier and exert protective effects on neural tissues.

In conclusion, Melatonin-d, identified by CAS No 90735-69-6, represents a significant advancement in the field of chronobiology and pharmacology. Its unique properties and potential therapeutic applications make it a promising candidate for treating sleep disorders, enhancing circadian rhythm synchronization, and providing neuroprotective benefits. As research continues to uncover new insights into the mechanisms underlying melatonin's effects, compounds like Melatonin-d are poised to play a crucial role in future medical treatments.